4-[(2-Hydroxyethyl)thio]-2-methyl-2-butanol

• Molecular Formula: C7H16O2S
• Molecular Weight: 164.27 g/mol
• IUPAC Name: 4-(2-hydroxyethylsulfanyl)-2-methylbutan-2-ol
• InChI: InChI=1S/C7H16O2S/c1-7(2,9)3-5-10-6-4-8/h8-9H,3-6H2,1-2H3
• InChI Key: MACMDZZJASDNOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCSCCO)O

Description

4-[(2-Hydroxyethyl)thio]-2-methyl-2-butanol is a useful research compound. Its molecular formula is C7H16O2S and its molecular weight is 164.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 ml of a 1N solution of methylmagnesium bromide in diethyl ether are placed under argon gasification and treated dropwise with a solution of 5.0 g of 3-[(2-hydroxyethyl)thio]propionic acid methyl ester (prepared according to Example 5) in 25 ml of diethyl ether so that a slight reflux results. After completion of the addition, the resulting mixture is stirred at room temperature for a further 16 hours. Subsequently, the excess Grignard reagent is destroyed by the cautious addition of saturated ammonium chloride solution to the mixture and the mixture is extracted three times with 100 ml of methylene chloride each time. The organic phases are dried over magnesium sulfate and concentrated. Low-pressure chromatography (0.4 bar) of the residue on silica gel with ethyl acetate and subsequent bulb-tube distillation (150° C./0.23-0.18 mm Hg) gives 2.25 g (46 percent) of 4-[(2-hydroxyethyl)thio]-2-methyl-2-butanol as a viscous, colorless oil; nD23 =1.5027.